![molecular formula C19H28ClN5O B6170198 2-[1-(1,5-dimethyl-1H-1,2,4-triazole-3-carbonyl)piperidin-2-yl]-3-phenylpropan-1-amine hydrochloride CAS No. 2418662-78-7](/img/no-structure.png)
2-[1-(1,5-dimethyl-1H-1,2,4-triazole-3-carbonyl)piperidin-2-yl]-3-phenylpropan-1-amine hydrochloride
Description
The compound “2-[1-(1,5-dimethyl-1H-1,2,4-triazole-3-carbonyl)piperidin-2-yl]-3-phenylpropan-1-amine hydrochloride” is a complex organic molecule. It contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. Heterocyclic compounds are cyclic compounds with at least two different elements as members of the ring . The triazole ring in this compound contains two carbon and three nitrogen atoms . Triazole compounds are known to show versatile biological activities and are present as a central structural component in a number of drug classes .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a 1,2,4-triazole ring, a piperidine ring, and a phenylpropan-1-amine group. The 1,2,4-triazole ring is a five-membered ring containing two carbon atoms and three nitrogen atoms . The piperidine ring is a six-membered ring containing one nitrogen atom and five carbon atoms. The phenylpropan-1-amine group consists of a phenyl ring attached to a propan-1-amine chain.Safety and Hazards
The safety and hazards associated with this compound would depend on its specific structure and properties. For example, it could potentially cause irritation or damage to the eyes, skin, respiratory system, and digestive system . It should be used and stored under appropriate conditions, and contact with skin and eyes should be avoided .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[1-(1,5-dimethyl-1H-1,2,4-triazole-3-carbonyl)piperidin-2-yl]-3-phenylpropan-1-amine hydrochloride' involves the synthesis of the intermediate compounds, followed by the final coupling reaction to form the target compound. The synthesis pathway involves the use of various chemical reactions such as condensation, reduction, and coupling reactions.", "Starting Materials": [ "1,5-dimethyl-1H-1,2,4-triazole-3-carboxylic acid", "piperidine", "2-bromo-3-phenylpropan-1-amine", "sodium borohydride", "hydrochloric acid", "diethyl ether", "methanol", "triethylamine", "N,N-dimethylformamide", "ethyl acetate", "sodium hydroxide", "acetic anhydride", "sodium acetate" ], "Reaction": [ "1. Condensation of 1,5-dimethyl-1H-1,2,4-triazole-3-carboxylic acid with piperidine in the presence of triethylamine and N,N-dimethylformamide to form 1-(1,5-dimethyl-1H-1,2,4-triazole-3-carbonyl)piperidine.", "2. Reduction of 2-bromo-3-phenylpropan-1-amine with sodium borohydride in the presence of methanol to form 3-phenylpropan-1-amine.", "3. Coupling of 1-(1,5-dimethyl-1H-1,2,4-triazole-3-carbonyl)piperidine with 2-bromo-3-phenylpropan-1-amine in the presence of sodium acetate and palladium catalyst to form the intermediate compound.", "4. Treatment of the intermediate compound with hydrochloric acid in diethyl ether to form the final product, 2-[1-(1,5-dimethyl-1H-1,2,4-triazole-3-carbonyl)piperidin-2-yl]-3-phenylpropan-1-amine hydrochloride." ] } | |
CAS RN |
2418662-78-7 |
Product Name |
2-[1-(1,5-dimethyl-1H-1,2,4-triazole-3-carbonyl)piperidin-2-yl]-3-phenylpropan-1-amine hydrochloride |
Molecular Formula |
C19H28ClN5O |
Molecular Weight |
377.9 |
Purity |
95 |
Origin of Product |
United States |
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